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Compound of Interest

Compound Name: Ceftriaxone-d3

CAS No.: 1132650-38-4

Cat. No.: B585372

Get Quote

Executive Summary
Ceftriaxone, a third-generation cephalosporin, is a cornerstone antibiotic for treating severe

bacterial infections. In the context of Therapeutic Drug Monitoring (TDM) and Pharmacokinetic

(PK) profiling, the precision of liquid chromatography-tandem mass spectrometry (LC-MS/MS)

is non-negotiable.

Ceftriaxone-d3 serves as the critical Stable Isotope-Labeled Internal Standard (SIL-IS) for

these assays. By incorporating three deuterium atoms into the methoxyimino moiety, it mimics

the physicochemical behavior of the analyte while providing a distinct mass shift (+3 Da). This

guide dissects the structural nuances, mass spectrometric behavior, and specific experimental

protocols required to utilize Ceftriaxone-d3 effectively, with a specific focus on overcoming

isotopic interference challenges.

Part 1: Structural & Physicochemical
Characterization[1]
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The efficacy of Ceftriaxone-d3 as an internal standard relies on its ability to track the analyte

through extraction and ionization while remaining spectrally distinct.

Chemical Structure Comparison
The fundamental difference lies in the methoxyimino side chain attached to the aminothiazole

ring.

Ceftriaxone (Native): Contains a standard methoxy group (

).

Ceftriaxone-d3 (SIL-IS): The methyl hydrogens are replaced by deuterium (

).

Feature Ceftriaxone (Native) Ceftriaxone-d3 (IS)

Molecular Formula

Molar Mass 554.58 g/mol 557.60 g/mol

Monoisotopic Mass 554.05 Da 557.07 Da

Label Position N/A
Methoxyimino group (

)

LogP ~ -1.7 (Hydrophilic) ~ -1.7 (Identical)

pKa (Acidic) ~ 3.0 (Carboxylic acid) ~ 3.0 (Identical)

Structural Visualization
The following diagram highlights the specific site of deuteration and the fragmentation logic

used in MS/MS.
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Figure 1: Structural relationship between the analyte and its deuterated isotopologue.

Part 2: Mass Spectrometry & Isotopic Interference[2]
This is the most critical technical section. While Ceftriaxone-d3 is the industry standard, it

presents a specific challenge due to the sulfur-rich nature of the molecule.

The "Sulfur Problem" (Isotopic Cross-talk)
Ceftriaxone contains three sulfur atoms. Sulfur has a significant natural heavy isotope (

, ~4.2% abundance).

The Risk: The natural isotope distribution of native Ceftriaxone creates an "M+3" peak (due

to combinations of

,

, and

) that can overlap with the Ceftriaxone-d3 precursor ion (m/z 558).

The Consequence: If the concentration of native Ceftriaxone is extremely high (e.g.,

samples), the "M+3" signal from the native drug contributes to the Internal Standard channel,
leading to IS signal suppression or quantification bias.

Mitigation Strategy:
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Chromatographic Separation: While IS and analyte usually co-elute, slight separation (due to

the deuterium isotope effect) can sometimes help, though not ideal for compensating matrix

effects.

Calibration Range: Ensure the Upper Limit of Quantification (ULOQ) does not saturate the

detector or create excessive isotopic overlap.

Alternative IS: If interference >5%, consider Ceftriaxone-d6 or a structural analog like

Cefotaxime (though a SIL-IS is always preferred).

MRM Transitions
For quantitative bioanalysis (LC-MS/MS), Multiple Reaction Monitoring (MRM) is used.[1] The

fragmentation usually involves the cleavage of the amide bond or the triazine ring.

Compound
Precursor Ion
(Q1)

Product Ion
(Q3)

Collision
Energy (eV)

Notes

Ceftriaxone 555.1 396.1 ~18-25
Primary

Quantifier

Ceftriaxone 555.1 324.0 ~30 Qualifier

Ceftriaxone-d3 558.1 399.1 ~18-25 Retains Label

Ceftriaxone-d3 558.1 327.0 ~30 Retains Label

Note: The shift from 396 to 399 confirms that the fragment ion retains the methoxyimino group

where the deuterium is located.

Part 3: Validated Experimental Protocol
The following workflow is designed for human plasma but is adaptable to other matrices. It

prioritizes protein precipitation (PPT) for throughput.

Reagents & Materials
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Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH stabilizes the

-lactam ring).

Mobile Phase B: Acetonitrile (LC-MS Grade).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Waters BEH C18), 1.7 µm

or 3.5 µm.

Sample Preparation (Step-by-Step)
Aliquot: Transfer 50-100 µL of plasma into a 1.5 mL Eppendorf tube.

IS Spike: Add 20 µL of Ceftriaxone-d3 working solution (e.g., 5 µg/mL in 50:50

MeOH:Water).

Precipitation: Add 300 µL of ice-cold Acetonitrile.

Vortex: Mix vigorously for 30 seconds to ensure complete protein precipitation.

Centrifuge: Spin at 10,000 x g for 10 minutes at 4°C.

Dilution (Optional): If sensitivity is too high or matrix effect is strong, dilute the supernatant

1:1 with Mobile Phase A before injection.

LC-MS/MS Workflow Diagram
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Figure 2: Optimized bioanalytical workflow for Ceftriaxone quantification.

Part 4: Stability & Handling
Stability of the Deuterium Label
The methoxyimino (
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) bond is chemically robust. Unlike deuterium placed on exchangeable sites (like -OH or -NH),
the deuterium on the methyl group does not undergo Hydrogen-Deuterium Exchange (HDX) in
aqueous mobile phases. This ensures the mass shift remains constant throughout the run.

Beta-Lactam Instability
Both Ceftriaxone and Ceftriaxone-d3 contain a labile

-lactam ring.[1]

Storage: Stock solutions must be stored at -20°C or -80°C.

pH Sensitivity: Avoid alkaline buffers. Hydrolysis occurs rapidly at pH > 7.5. Maintain

processed samples at 4°C in the autosampler.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. files01.core.ac.uk [files01.core.ac.uk]

2. Ceftriaxone-d3 | C18H18N8O7S3 | CID 71314627 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b585372/docs?utm_src=pdf-body#technical-guide-ceftriaxone-vs-ceftriaxone-d3-in-bioanalytical-applications
https://files01.core.ac.uk/download/pdf/154429568.pdf
https://www.benchchem.com/product/b585372/docs?utm_src=pdf-body#technical-guide-ceftriaxone-vs-ceftriaxone-d3-in-bioanalytical-applications
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftriaxone-d3
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftriaxone-d3
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9379334/
https://core.ac.uk/display/83966270
https://www.benchchem.com/product/b585372?utm_src=pdf-custom-synthesis#bc-rfq
https://files01.core.ac.uk/download/pdf/154429568.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftriaxone-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: Ceftriaxone vs. Ceftriaxone-d3 in
Bioanalytical Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585372/docs#technical-guide-ceftriaxone-vs-
ceftriaxone-d3-in-bioanalytical-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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